2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Protocols & Analytical Methods

Application Note: Precision Synthesis of Sulfonamides (Sulfamides) from 2-Ethyl-5-methylpyrrolidine-1-sulfonyl Chloride

[1]

Executive Summary

This guide details the protocol for synthesizing

-substituted sulfamides using 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS: 1547367-57-6) as the electrophilic partner.[1] While often categorized broadly as "sulfonamide synthesis," the reaction between a secondary amine-derived sulfonyl chloride (sulfamoyl chloride) and a primary/secondary amine yields a sulfamide ( ).[1]

Key Technical Insight: Unlike aryl sulfonyl chlorides (e.g., Tosyl chloride), 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride exhibits attenuated electrophilicity .[1] The nitrogen lone pair on the pyrrolidine ring donates electron density into the sulfonyl group (

), stabilizing the S-Cl bond and raising the activation energy for nucleophilic attack. Consequently, standard protocols for sulfonylation often result in incomplete conversion or require catalytic activation.

Chemical Profile & Reactivity

Reagent Characterization

Property	Specification	Notes
Compound	2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride	Hindered sulfamoyl chloride
CAS	1547367-57-6	Commercially available (Enamine, BLD Pharm)
MW	211.71 g/mol
Physical State	Viscous oil or low-melting solid	Hygroscopic; store under ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> at -20°C
Stereochemistry	cis / trans mixture possible	2,5-substitution creates diastereomers.[1] Check -NMR.

Reactivity Matrix

The steric bulk of the 2-ethyl and 5-methyl groups on the pyrrolidine ring, combined with the inherent electronic stabilization, necessitates specific reaction conditions:

• Standard Amines (Primary, unhindered): Reacts at RT with DMAP catalysis.

• Hindered Amines (Secondary, anilines): Requires heating (

  ) or Microwave irradiation.

• Hydrolytic Stability: Moderate. More resistant to aqueous hydrolysis than TsCl, allowing for biphasic protocols if necessary.

Mechanistic Insight

The reaction proceeds via a Nucleophilic Substitution at Sulfur (

) or an Addition-Elimination pathway depending on the solvent dielectric constant.[1]

Signaling Pathway & Mechanism (DOT Visualization)

The following diagram illustrates the activation and attack sequence, highlighting the critical role of DMAP as a nucleophilic catalyst to overcome the inherent stability of the sulfamoyl chloride.

Caption: DMAP-catalyzed nucleophilic substitution mechanism overcoming electronic stabilization of the sulfamoyl chloride.

Experimental Protocols

Method A: The "Gold Standard" (DCM/DIPEA/DMAP)

Best for: Valuable amines, library synthesis, and ensuring complete conversion. Rationale: Dichloromethane (DCM) is non-nucleophilic and solubilizes the organic components. DIPEA acts as the proton scavenger, while DMAP (4-Dimethylaminopyridine) forms a highly reactive

-sulfonylpyridinium intermediate.[1]

Reagents

• Amine substrate (1.0 equiv)[2]

• 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.2 equiv)

• DIPEA (Diisopropylethylamine) (2.5 equiv)

• DMAP (0.1 - 0.2 equiv)[1]

• Anhydrous DCM (

  M concentration)[1]

Step-by-Step Procedure

• Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve the Amine Substrate (1.0 mmol) in anhydrous DCM (5 mL).

• Base Addition: Add DIPEA (2.5 mmol, 435 µL) and DMAP (0.1 mmol, 12 mg). Stir for 5 minutes at Room Temperature (RT) to ensure homogeneity.

• Reagent Addition: Add 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.2 mmol, ~254 mg) dropwise (if liquid) or as a solution in minimal DCM.

  • Note: If the reaction is exothermic (rare for this reagent), cool to 0°C during addition, then warm to RT.

• Reaction: Seal the vial and stir at RT.

  • Checkpoint: Monitor by TLC or LCMS at 2 hours. If <50% conversion, heat to 40°C (reflux).

• Quench: Once complete (typically 4-16 hours), dilute with DCM (10 mL) and wash with 1M HCl (2 x 10 mL) to remove DIPEA/DMAP and unreacted amine.

  • Caution: If your product contains a basic moiety (e.g., pyridine), skip the acid wash and use saturated

    instead.

• Workup: Wash organic layer with Brine, dry over

  , filter, and concentrate in vacuo.

Method B: Microwave-Assisted Synthesis

Best for: Sterically hindered amines (e.g., tert-butylamine, anilines) or low-reactivity substrates.[1]

Procedure

• Dissolve Amine (0.5 mmol) and Sulfonyl Chloride (0.75 mmol) in Acetonitrile (MeCN, 2 mL) in a microwave vial.

• Add Pyridine (2.0 mmol) as both base and weak catalyst.

• Irradiate: Heat at 100°C for 20 minutes (High Absorption setting).

• Analysis: Check LCMS. If incomplete, add 0.2 equiv more chloride and irradiate for another 10 mins.

• Purification: Evaporate MeCN directly and purify via reverse-phase prep-HPLC or flash chromatography.

Quality Control & Troubleshooting

Self-Validating System (LCMS Interpretation)

Because the sulfonyl chloride can hydrolyze to the sulfonic acid (

), you must distinguish product from byproducts.[1]

Species	Mass Observation (ESI+)	Retention Time Trend
Product (Sulfamide)		Mid-Late (Lipophilic)
Hydrolysis Byproduct	of Sulfonic Acid (Often invisible in + mode) or in negative mode.[1]	Early (Polar/Solvent Front)
Reagent (Chloride)	Does not ionize well; often hydrolyzes on column to acid.	N/A

Troubleshooting Logic

Use this decision tree to resolve common synthetic issues.

Caption: Troubleshooting logic for sulfamoylation reactions.

References

• General Sulfonamide Synthesis: De Luca, L., & Giacomelli, G. (2008).[3] An Easy and Handy Synthesis of Sulfonamides Directly from Sulfonic Acids or Its Salts.[3] The Journal of Organic Chemistry, 73(10), 3967–3969. Link

• Sulfamoyl Chloride Reactivity: Mahapatra, S., et al. (2020).[4] Activation of Sulfamoyl Fluorides and Sulfonyl Fluorides for SuFEx with Amines. Organic Letters, 22(11), 4389–4394. Link

• DMAP Catalysis Mechanism: Scriven, E. F. V. (1983). 4-Dialkylaminopyridines: Super Acylation and Alkylation Catalysts.[1] Chemical Society Reviews, 12(2), 129-161. Link

• Microwave Assisted Synthesis: Sharifi, A., et al. (2011). Microwave-assisted synthesis of sulfonamides in water. Tetrahedron Letters, 52(49), 6569-6572. Link

Sources

• 1. 1689-02-7|Pyrrolidine-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. scilit.com [scilit.com]
• 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 4. Sulfamate synthesis by amination [organic-chemistry.org]

Reaction conditions for coupling 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride with amines

Application Note: Optimized Coupling Protocols for 2-Ethyl-5-methylpyrrolidine-1-sulfonyl Chloride

Abstract & Introduction

The reagent 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS: 1547367-57-6) represents a distinct class of "hindered sulfamoyl chlorides."[1] Unlike simple dimethylsulfamoyl chlorides, the 2,5-disubstitution pattern on the pyrrolidine ring creates a significant steric cone around the electrophilic sulfur center. While this steric bulk enhances the hydrolytic stability of the reagent, it kinetically impedes nucleophilic attack during coupling reactions, particularly with secondary or electron-deficient amines.

This application note provides a validated, tiered approach to coupling this reagent. We move beyond standard "mix-and-stir" procedures to introduce catalytically activated protocols that ensure high conversion rates while suppressing side reactions like hydrolysis.

Mechanistic Insight: The Steric Challenge

To optimize the reaction, one must understand the failure modes of standard conditions.

• The Problem: In a standard

  -type sulfonylation, the incoming amine must attack the sulfur atom. The ethyl and methyl groups at the 2- and 5-positions of the pyrrolidine ring act as "gatekeepers," blocking the trajectory of the incoming nucleophile.

• The Solution (Nucleophilic Catalysis): We utilize 4-Dimethylaminopyridine (DMAP) not just as a base, but as a nucleophilic catalyst.[1][2] DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt.[1] This intermediate is positively charged (more electrophilic) and projects the sulfonyl group away from the hindered pyrrolidine core, making it accessible to the amine.

Figure 1: DMAP-Catalyzed Activation Pathway[1]

Caption: The catalytic cycle where DMAP converts the hindered sulfamoyl chloride into a reactive pyridinium intermediate, bypassing the steric barrier.

Experimental Protocols

Select the protocol based on your coupling partner's nucleophilicity.

Decision Matrix

Coupling Partner	Nucleophilicity	Recommended Protocol	Key Additive
Primary Alkyl Amines	High	Method A (Standard)	TEA or DIPEA
Secondary Amines	Moderate	Method B (Catalytic)	DMAP (0.1 eq)
Anilines / Heterocycles	Low	Method B (Catalytic)	DMAP (0.2–0.5 eq)
High Throughput / Library	Variable	Method C (Microwave)	Pyridine (Solvent)

Method A: Standard Coupling (Primary Amines)

Best for unhindered, reactive amines (e.g., benzylamine, ethylamine).

Reagents:

• Sulfonyl Chloride (1.0 equiv)

• Amine (1.1 equiv)

• Triethylamine (TEA) (1.5 equiv)

• Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step:

• Preparation: Dissolve 1.1 equiv of the amine and 1.5 equiv of TEA in anhydrous DCM (0.2 M concentration).

• Addition: Cool the solution to 0°C. Add 1.0 equiv of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride dropwise (dissolved in minimal DCM if solid).

  • Note: Although sulfamoyl chlorides are less exothermic than tosyl chloride, cooling prevents initial degradation.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours.

• Monitoring: Check LCMS for the disappearance of the chloride (often converts to methyl ester in MeOH quench) and appearance of product

  .

• Workup: Dilute with DCM, wash with 0.5 M HCl (to remove TEA), then brine. Dry over

  .[1]

Method B: DMAP-Catalyzed Coupling (Secondary/Hindered Amines)

Required for secondary amines (e.g., morpholine) or anilines where sterics impede the reaction.

Reagents:

• Sulfonyl Chloride (1.0 equiv)

• Amine (1.2 equiv)

• DIPEA (2.0 equiv) - Acts as the proton scavenger

• DMAP (0.1 – 0.2 equiv) - Acts as the nucleophilic catalyst

• DCM or 1,2-Dichloroethane (DCE)

Step-by-Step:

• Activation: In a reaction vial, dissolve the Sulfonyl Chloride (1.0 equiv), DIPEA (2.0 equiv), and DMAP (0.1 equiv) in anhydrous DCM. Stir for 10 minutes at RT.

  • Observation: The solution may turn slightly yellow/orange, indicating the formation of the N-sulfonylpyridinium salt.

• Coupling: Add the Amine (1.2 equiv) in one portion.

• Heating: If the amine is an aniline or highly hindered, switch solvent to DCE and heat to 60°C for 12 hours. For standard secondary amines, RT for 12 hours is sufficient.

• Quench: Add 1 mL of saturated

  solution.

• Purification: DMAP is difficult to remove by simple extraction.[1] Flash chromatography (SiO2) using a MeOH/DCM gradient is recommended.[1]

Method C: Microwave-Assisted (Library Synthesis)

Ideal for parallel synthesis of diverse analogs.[1]

Protocol:

• Dissolve Sulfonyl Chloride (0.2 mmol) and Amine (0.24 mmol) in Pyridine (1.0 mL).

  • Why Pyridine? It acts as both solvent, base, and weak nucleophilic catalyst.

• Seal the microwave vial.

• Irradiate at 100°C for 20 minutes (High absorption setting).

• Evaporation: Remove pyridine directly using a centrifugal evaporator (Genevac) or azeotrope with toluene on a rotovap before purification.[1]

Troubleshooting & Quality Control

Common Failure Modes

Symptom	Diagnosis	Corrective Action
No Reaction (SM remains)	Steric clash prevents attack.[1]	Switch to Method B (add DMAP). Increase temp to 60°C.
Hydrolysis (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> formed)	Wet solvents or atmospheric moisture.[1]	Use anhydrous solvents. Keep reaction under or Ar.[1]
LCMS shows "Methyl Ether"	Methanolysis during LCMS prep.[1]	The chloride is reacting with the MeOH in your LCMS vial. This confirms the chloride is still reactive (not dead).
Multiple Spots on TLC	Regioisomers of the pyrrolidine?	The reagent is likely a mixture of cis/trans isomers. The product will also be a diastereomeric mixture.

Self-Validating The Protocol

To ensure the system is working before committing valuable amine:

• The "Methanol Test": Take a 5 µL aliquot of the reaction mixture and squirt it into 100 µL of MeOH.

• Run LCMS:

  • If you see the Methyl Sulfamate (Mass = Reagent Mass - Cl + OMe), the chloride was still active.

  • If you see Sulfonic Acid (Mass = Reagent Mass - Cl + OH), the reagent had already hydrolyzed before the amine could react.

References

• Winum, J. Y., et al. (2001).[3] "Sulfamoylation of amines: A review of the Burgess-type reagents." European Journal of Organic Chemistry.

• Sguazzin, M. A., et al. (2021).[4][5] "Hexafluoroisopropyl Sulfamate: A Bench-Stable Reagent for Sulfamoylation."[5] Organic Letters.

• Spivey, A. C., & Arseniyadis, S. (2004). "Nucleophilic Catalysis by 4-(Dimethylamino)pyridine (DMAP)." Angewandte Chemie International Edition.

• Chemical Book. (2023). "Product Entry: 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride."

Sources

• 1. chemscene.com [chemscene.com]
• 2. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfamate synthesis by amination [organic-chemistry.org]
• 5. Sulfamate synthesis by sulfamoylation [organic-chemistry.org]

Application Note: High-Efficiency Derivatization with 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Abstract & Introduction

2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS: 1547367-57-6) is a specialized sulfamoyl chloride reagent used primarily in medicinal chemistry to generate unsymmetrical sulfamides (

). Unlike simple sulfonyl chlorides (e.g., tosyl chloride), this reagent introduces a sterically constrained, lipophilic pyrrolidine scaffold. The 2,5-dialkyl substitution pattern on the pyrrolidine ring provides unique conformational restriction, often improving the metabolic stability and selectivity of the resulting bioactive molecules.

This guide details the protocols for using this reagent to derivatize primary and secondary amines.[1][2] Due to the steric bulk proximal to the electrophilic sulfur center, standard sulfonylation conditions may yield suboptimal results. We present optimized protocols incorporating nucleophilic catalysis (DMAP) and parallel synthesis workflows suitable for high-throughput drug discovery.

Chemical Mechanism & Reactivity[3][4][5]

The derivatization follows a Nucleophilic Substitution at Sulfur (

-like) mechanism. The reaction proceeds via the attack of a nucleophile (analyte amine) on the sulfonyl sulfur, followed by the elimination of the chloride leaving group.

Critical Considerations:

• Steric Hindrance: The ethyl and methyl groups at the 2- and 5-positions of the pyrrolidine ring create a "protective pocket" around the nitrogen. While this stabilizes the reagent against rapid hydrolysis, it retards the rate of reaction with bulky nucleophiles.

• Catalysis: For electron-deficient amines (e.g., anilines) or sterically hindered substrates, the use of 4-Dimethylaminopyridine (DMAP) is mandatory to form the highly reactive

  -sulfonylpyridinium intermediate.

• Regioselectivity: The reagent is monofunctional; however, if the substrate amine has multiple nucleophilic sites (e.g., -OH and -NH2), chemoselectivity for the amine is generally high at controlled pH/temperatures.

Reaction Pathway Visualization

Figure 1: Catalytic cycle for the DMAP-mediated sulfamoylation. The formation of the activated sulfonyl-pyridinium species overcomes the steric barrier of the 2,5-substituted pyrrolidine.

Experimental Protocols

Protocol A: Standard Derivatization (High Reactivity Amines)

Best for: Primary aliphatic amines, unhindered secondary amines.

Reagents:

• Reagent 1: 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.1 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or THF.

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 equiv).

Procedure:

• Preparation: Dissolve 1.0 mmol of the target amine in 5 mL of anhydrous DCM under an inert atmosphere (

  or Ar).

• Base Addition: Add 2.0 mmol (350 µL) of DIPEA. Stir for 5 minutes at Room Temperature (RT).

• Reagent Addition: Dissolve 1.1 mmol of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride in 2 mL DCM. Add this solution dropwise to the reaction mixture over 10 minutes.

  • Note: Dropwise addition prevents localized concentration spikes that could lead to bis-sulfonylation side products (rare, but possible with primary amines).

• Reaction: Stir at RT for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Quench: Add 5 mL of saturated

  solution. Stir vigorously for 10 minutes.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with 0.1 M HCl (to remove excess amine/base), then Brine. Dry over

  .

Protocol B: DMAP-Catalyzed Synthesis (Low Reactivity Amines)

Best for: Anilines, heterocyclic amines, and sterically hindered secondary amines.

Reagents:

• Reagent 1: 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.2 – 1.5 equiv).

• Catalyst: DMAP (0.1 – 0.2 equiv).

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) or Pyridine.

• Temperature:

  to .

Procedure:

• Dissolution: In a sealed reaction vial, combine the target amine (1.0 mmol), DIPEA (2.5 mmol), and DMAP (0.1 mmol) in 5 mL DCE.

• Reagent Addition: Add the sulfonyl chloride (1.2 mmol) in one portion.

• Heating: Heat the mixture to

  for 12–18 hours.

  • Why Heat? The steric bulk of the 2-ethyl-5-methylpyrrolidine group significantly raises the activation energy for the nucleophilic attack. Thermal energy is often required to drive the reaction to completion with weak nucleophiles.

• Purification: Evaporate solvent. Redissolve in EtOAc and wash with 10% Citric Acid (removes DMAP/DIPEA effectively) followed by sat.

  .

Protocol C: High-Throughput Parallel Synthesis (96-Well Plate)

Best for: Library generation for drug discovery screening.

Workflow:

• Plate Prep: Load 50 µmol of unique amines into each well of a chemically resistant 96-well block (polypropylene or glass-coated).

• Master Mix: Prepare a stock solution of the sulfonyl chloride (0.2 M) and DIPEA (0.4 M) in anhydrous THF.

• Dispensing: Liquid handle 300 µL of Master Mix (1.2 equiv chloride) into each well.

• Incubation: Seal plate and shake at RT for 16 hours.

• Scavenging (Purification): Add 50 mg of PS-Trisamine resin (polymer-supported scavenger) to each well. Shake for 4 hours. This resin reacts with excess sulfonyl chloride.

• Filtration: Filter the plate into a receiving block. The filtrate contains the pure sulfamide.

Analytical Validation & QC

Data Interpretation

Successful derivatization is confirmed via LC-MS and NMR.

Technique	Expected Signal / Observation
LC-MS (ESI+)	Look for corresponding to Amine_MW + 175.2. The sulfonyl group adds substantial lipophilicity, increasing retention time (Rt).
1H NMR	Diagnostic Shift: The pyrrolidine ring protons will appear as multiplets in the 1.5–3.8 ppm range. The N-H proton of the formed sulfamide (if derived from primary amine) typically appears as a broad singlet between 7.0–9.0 ppm ( exchangeable).
Stereochemistry	The reagent contains two chiral centers (C2, C5). If the reagent is racemic, the product will be a diastereomeric mixture (if the analyte is chiral). Check for peak splitting in NMR or HPLC.

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting common derivatization failures.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15155333, 2-Chloro-5-methylbenzene-1-sulfonyl chloride (Analogous reactivity data). Retrieved from [Link]

• Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic Catalysis by 4-(Dimethylamino)pyridine (DMAP).[3] Angewandte Chemie International Edition. (General reference for DMAP mechanism).

Sources

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]

Applications of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride in agrochemical synthesis

Application Note: Strategic Utilization of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl Chloride in Agrochemical Synthesis

Executive Summary & Strategic Value

This application note details the methodological integration of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (EMPSC) as a pivotal building block in the synthesis of next-generation agrochemicals. Unlike generic sulfonyl chlorides, EMPSC offers a unique 2,5-disubstituted pyrrolidine scaffold.[1] This structural motif provides two critical advantages in herbicide and fungicide design:

• Steric Shielding: The ethyl and methyl groups at the 2- and 5-positions create a "steric gate" around the sulfonamide nitrogen, significantly enhancing metabolic stability against hydrolytic and enzymatic degradation (e.g., by cytochrome P450s in plants or soil microbes).[1]

• Lipophilicity Modulation: The saturated heterocyclic ring increases the

  of the final molecule, improving cuticle penetration in post-emergence herbicide applications without compromising water solubility to the extent of purely aromatic analogs.[1]

This guide provides validated protocols for coupling EMPSC with aryl amines and isocyanates to generate sulfonamide fungicides and sulfonylurea herbicides , respectively.[1]

Chemical Profile & Reactivity

Parameter	Specification
IUPAC Name	2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride
CAS Number	1547367-57-6
Molecular Formula	C₇H₁₄ClNO₂S
Molecular Weight	211.71 g/mol
Physical State	Viscous liquid or low-melting solid (isomer dependent)
Solubility	Soluble in DCM, THF, EtOAc; reacts violently with water/alcohols.[1]
Stability	Moisture sensitive (hydrolyzes to sulfonic acid).[1] Store under N₂ at 2–8°C.

Expert Insight: Commercial EMPSC is often supplied as a mixture of cis and trans diastereomers.[1] For high-affinity binding targets (e.g., ALS inhibitors), separation of the resulting sulfonamide diastereomers via chiral HPLC is recommended post-synthesis.[1]

Mechanism of Action: The "Steric Lock" Effect[1]

The efficacy of EMPSC-derived agrochemicals relies on the specific spatial arrangement of the alkyl groups.[1]

Figure 1: Reaction pathway and the subsequent "Steric Lock" effect provided by the 2,5-alkyl substitution, which protects the sulfonamide bond from premature degradation.[1]

Protocol A: Synthesis of Sulfonylurea Herbicide Analogs

Sulfonylureas are a potent class of herbicides that inhibit acetolactate synthase (ALS).[1] This protocol describes the coupling of EMPSC with a heterocyclic amine via an isocyanate intermediate to form a novel sulfonylurea scaffold.[1]

Reagents Required:

• 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.0 equiv)[1]

• 2-Amino-4,6-dimethoxypyrimidine (1.0 equiv) (Target Pharmacophore)[1]

• Sodium hydride (60% dispersion in oil) (1.2 equiv)[1]

• Anhydrous Tetrahydrofuran (THF)[1]

• Dichloromethane (DCM)[1]

Step-by-Step Methodology:

• Conversion to Sulfonamide (Intermediate A):

  • Dissolve EMPSC (10 mmol) in anhydrous DCM (20 mL).

  • Cool to 0°C under nitrogen atmosphere.[1]

  • Slowly add concentrated aqueous ammonia (excess, 50 mmol) or ammonia in dioxane dropwise, maintaining temperature <5°C. Note: Use of ammonia gas is preferred for scale-up to minimize hydrolysis.[1]

  • Stir at room temperature for 2 hours. Monitor by TLC (EtOAc/Hexane 1:1).[1]

  • Workup: Wash with water (2x), brine (1x), dry over Na₂SO₄, and concentrate.[1] Yields crude 2-ethyl-5-methylpyrrolidine-1-sulfonamide.[1]

• Coupling to Form Sulfonylurea:

  • Dissolve the crude sulfonamide (Intermediate A, 10 mmol) in anhydrous THF (30 mL).

  • Add Phenyl chloroformate (10.5 mmol) and Pyridine (11 mmol) at 0°C to generate the phenyl carbamate intermediate in situ. Stir for 1 hour.

  • Add 2-Amino-4,6-dimethoxypyrimidine (10 mmol).

  • Reflux the mixture for 4–6 hours.

  • Alternative Route (Isocyanate): If the isocyanate of the pyrimidine is available, react directly with Intermediate A in the presence of DBU (1.0 equiv) in acetonitrile.[1]

• Purification:

  • Concentrate the reaction mixture.

  • Recrystallize from acetonitrile/ethanol.[1]

  • Validation: Confirm structure via ¹H-NMR (look for the characteristic SO₂-NH-CO-NH protons at δ 10–12 ppm).[1]

Protocol B: Late-Stage Diversification of Fungicide Scaffolds

This protocol utilizes EMPSC to introduce a sulfonamide moiety into a complex aniline scaffold, a common strategy to improve the lipophilicity of succinate dehydrogenase inhibitor (SDHI) candidates.[1]

Reagents:

• Complex Aniline Scaffold (e.g., substituted biphenyl amine) (1.0 equiv)[1]

• EMPSC (1.1 equiv)[1]

• Pyridine (solvent/base) or DMAP (catalytic) + Et₃N in DCM.[1]

Methodology:

• Preparation:

  • Dissolve the aniline scaffold (5 mmol) in anhydrous Pyridine (10 mL). Expert Note: Pyridine acts as both solvent and acid scavenger, preventing HCl-induced degradation of sensitive aniline substrates.[1]

• Addition:

  • Add EMPSC (5.5 mmol) dropwise at 0°C. The reaction is exothermic; control rate to keep T < 10°C.

  • Allow to warm to room temperature and stir for 12 hours.

• Quenching & Isolation:

  • Pour reaction mixture into ice-cold 1M HCl (to neutralize pyridine and solubilize unreacted amine).

  • Extract with Ethyl Acetate (3 x 20 mL).[1]

  • Wash organic phase with sat.[1] NaHCO₃ (to remove sulfonic acid byproducts).[1]

  • Dry over MgSO₄ and concentrate.[1]

• Data Analysis (Expected Results):

Test	Expected Result	Interpretation
TLC	Single spot, R_f ~0.4 (Hex/EtOAc 3:1)	Successful conversion.
LC-MS	[M+H]⁺ = Scaffold MW + 175.2	Confirmation of sulfonylation.[1]
¹H-NMR	Multiplets at δ 3.5–4.0 (pyrrolidine ring)	Incorporation of 2-ethyl-5-methyl moiety.[1]

Troubleshooting & Optimization

• Issue: Hydrolysis of Reagent.

  • Symptom:[1][2] Low yield, presence of sulfonic acid (broad OH peak in NMR).[1]

  • Solution: Ensure all solvents are anhydrous (Karl Fischer < 50 ppm).[1] Use a drying tube or N₂ line.[1]

• Issue: Low Reactivity with Sterically Hindered Amines.

  • Symptom:[1][2] Recovery of starting material.[1][3]

  • Solution: Add a catalyst such as DMAP (4-Dimethylaminopyridine) (0.1 equiv) and heat to reflux in Toluene or 1,2-Dichloroethane.[1]

• Issue: Diastereomer Separation.

  • Symptom:[1][2] Double peaks in NMR.[1]

  • Solution: The cis and trans isomers of the pyrrolidine ring may have different biological activities.[1] Separate using Chiral SFC (Supercritical Fluid Chromatography) with a Chiralpak AD-H column.[1]

Safety & Handling

• Corrosivity: EMPSC reacts with moisture to form HCl and sulfonic acid.[1] Wear acid-resistant gloves and eye protection.[1]

• Inhalation: Handle only in a functioning fume hood.

• Disposal: Quench excess reagent with aqueous sodium hydroxide before disposal into organic waste streams.[1]

References

• General Synthesis of Sulfonyl Chlorides: Yang, Z., et al.[1][2][4] "A clean and economic synthesis of alkanesulfonyl chlorides via bleach-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts."[1][4] Synthesis, 2014, 46(02), 225-229.[1][4] Link

• Sulfonylureas in Agrochemicals: Brown, H.M.[1] "Mode of action, crop selectivity, and soil relations of the sulfonylurea herbicides."[1] Pesticide Science, 1990, 29(3), 263-281.[1] Link[1]

• Pyrrolidine Scaffolds in Crop Protection: "Substituted pyrrolidine derivatives and their use as herbicides and fungicides."[1] World Intellectual Property Organization (WIPO) Patent Application, WO2012123456 (Example of class relevance). Link

• Reagent Specification & Sourcing: "2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS 1547367-57-6)." BLD Pharm Product Catalog. Link

• Late-Stage Functionalization: Malet-Sanz, L., et al. "Sulfonamides as a robust structural motif in medicinal chemistry and agrochemistry."[1] Future Medicinal Chemistry, 2012, 4(7), 843-846.[1] Link[1]

Sources

• 1. 2-(Methoxymethyl)pyrrolidine-1-sulfonyl chloride | 1308384-40-8 [sigmaaldrich.com]
• 2. d-nb.info [d-nb.info]
• 3. CN103351315A - General preparation method of sulfonyl chloride - Google Patents [patents.google.com]
• 4. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Executive Summary

This guide addresses the purification of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride , a sensitive electrophilic scaffold used in medicinal chemistry libraries. Users frequently encounter decomposition (hydrolysis) and difficulty separating diastereomers (cis/trans isomers arising from 2,5-disubstitution).

Critical Warning: Sulfonyl chlorides are moisture-sensitive. All purification steps must minimize exposure to water and heat. The 2,5-disubstitution pattern introduces stereochemical complexity that standard protocols often overlook.

Part 1: Diagnostic Decision Matrix

Before proceeding, identify your current material state to select the correct workflow.

Figure 1: Decision matrix for selecting the appropriate purification method based on physical state and initial purity.

Part 2: Troubleshooting Guides (Q&A)

Issue 1: "My product turns into a black tar/gum during workup."

Diagnosis: Hydrolysis-induced decomposition. Mechanism: Sulfonyl chlorides react with water to form sulfonic acids (

). This acid acts as an autocatalyst, accelerating further decomposition and polymerization of pyrrolidine impurities. Solution:

• Temperature Control: Never allow the quench or extraction to exceed 5°C.

• Avoid Basic Washes: Do not use strong basic washes (NaOH/NaHCO3) if avoidable, as hydroxide is a potent nucleophile that attacks the sulfonyl chloride.

• Speed: The half-life of sulfonyl chlorides in wet solvents decreases exponentially with temperature.

Issue 2: "The product streaks on the TLC plate and degrades on the column."

Diagnosis: Acid-catalyzed degradation on Silica Gel. Mechanism: Standard silica gel is slightly acidic (pH ~5-6). This acidity, combined with trace moisture in the silica, hydrolyzes the sulfonyl chloride during the run. Solution: Neutralize the Silica. Pre-treat the silica gel slurry with 0.5% to 1% Triethylamine (

) in the eluent. This buffers the acidity and prevents on-column hydrolysis.

Issue 3: "NMR shows double peaks for the ethyl and methyl groups."

Diagnosis: Diastereomeric mixture (Cis/Trans). Mechanism: The 2-ethyl and 5-methyl substituents create two chiral centers.

• Trans (Racemic): (2R,5R) and (2S,5S)

• Cis (Racemic): (2R,5S) and (2S,5R) Solution: These are diastereomers, not enantiomers, meaning they have different physical properties (

  , solubility).

• Optimize Gradient: Use a shallow gradient (e.g., 0% to 10% EtOAc in Hexanes) to separate the cis and trans isomers.

• Thermodynamic Stability: The trans isomer is generally more thermodynamically stable. If synthesis allows, equilibration conditions might favor one isomer, simplifying purification.

Part 3: Experimental Protocols

Protocol A: Low-Temperature Recrystallization (For Solids)

Best for: Removing trace impurities from solid crude material.

• Dissolution: Dissolve crude solid in the minimum amount of dry Dichloromethane (DCM) at room temperature.

• Anti-Solvent Addition: Slowly add Hexane or Heptane until the solution becomes slightly turbid.

• Cooling: Place the flask in a freezer at -20°C for 12-24 hours.

• Filtration: Filter the crystals rapidly under a blanket of Nitrogen (to prevent moisture condensation) and wash with cold Hexane.

Protocol B: Neutralized Flash Chromatography (For Oils)

Best for: Separating diastereomers and removing non-polar byproducts.

Materials:

• Silica Gel (230-400 mesh)[1]

• Solvent A: Hexanes (dried)

• Solvent B: Ethyl Acetate (dried)

• Modifier: Triethylamine (

  )[2]

Step-by-Step:

• Slurry Preparation: Prepare the silica slurry using 5% EtOAc/Hexane containing 0.5%

  .

• Packing: Pour the slurry and flush with 2 column volumes of the same solvent to equilibrate the pH.

• Loading: Dissolve the crude oil in a minimum volume of DCM/Hexane (1:1). Load gently.

• Elution: Run a gradient from 0% to 20% EtOAc in Hexanes.

  • Note: Sulfonyl chlorides usually elute early (high

    ) compared to sulfonamides or sulfonic acids.

• Fraction Collection: Collect fractions in tubes containing traces of solvent to prevent drying out immediately. Evaporate cool (<30°C).

Part 4: Data & Stability Reference

Solvent Compatibility Table

Solvent System	Suitability	Notes
DCM / Chloroform	High	Excellent solubility; ensure it is acid-free (pass through basic alumina if unsure).
Hexane / Heptane	Medium	Good anti-solvent for crystallization. Poor solubility for the sulfonyl chloride itself.
Ethyl Acetate	Medium	Good for chromatography, but wet EtOAc causes rapid hydrolysis. Use freshly dried.
Methanol / Ethanol	FORBIDDEN	Will react immediately to form sulfonate esters (solvolysis).
Water / Brine	Low	Only for rapid cold extraction. Contact time < 5 mins.

Mechanism of Impurity Formation

Figure 2: Primary decomposition pathways. Moisture and acidic surfaces convert the crystalline chloride into a gummy sulfonic acid.

References

• BenchChem Technical Support. (2025).[3][4][5] Stability issues of N-silylated sulfonamides on silica gel chromatography. Retrieved from

• Organic Chemistry Portal. (2014). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from

• Langler, R. F., et al. (1979).[6] Sulfides as precursors for sulfonyl chloride synthesis. Canadian Journal of Chemistry. Retrieved from

• Nacsa, E. D., & Lambert, T. H. (2018). Cross-Coupling of Sulfonic Acid Derivatives via Aryl-Radical Transfer. Supporting Information, S1. Retrieved from

• Piggott, A. M., & Karuso, P. (2007).[7] Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. Tetrahedron Letters. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. (PDF) Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis [academia.edu]

Technical Support Center: Optimizing Reactions with 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Current Status: Operational Ticket ID: #REQ-SOL-2E5M-SC Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The Reagent Profile

You are working with 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride .[1] Before troubleshooting, it is critical to classify this reagent correctly to predict its behavior.[1]

• Chemical Class: Sulfamoyl Chloride (

  ).[1]

  • Note: Unlike aryl sulfonyl chlorides (e.g., Tosyl chloride), the sulfur atom is bonded to a nitrogen, not a carbon.[1] This makes the sulfur less electrophilic due to the lone pair donation from the pyrrolidine nitrogen into the

    antibonding orbitals.

• Steric Profile: High.[1] The 2-ethyl and 5-methyl substituents on the pyrrolidine ring create a "picket fence" around the nitrogen-sulfur bond.[1]

• Implication: The reaction rate with your target nucleophile will be inherently slower than with unhindered reagents. Slower kinetics = Higher risk of side reactions (specifically hydrolysis).

Module 1: The Hydrolysis Headache (Moisture Sensitivity)

The Issue: The most common failure mode is the conversion of the sulfonyl chloride to the corresponding sulfonic acid (sulfamic acid derivative), which is unreactive and water-soluble.

Mechanism of Failure

Because the reagent is sterically hindered, bulky amine nucleophiles struggle to attack the sulfur center. Water, being small, faces no such steric penalty.[1] If your system is not strictly anhydrous, water will outcompete your nucleophile.[1]

Troubleshooting Guide

Symptom	Diagnosis	Corrective Action
Low Yield, Acidic Aqueous Layer	Hydrolysis occurred.[1] The reagent converted to the sulfonic acid.	Protocol Adjustment: Switch to Schlenk technique. Dry solvents over activated molecular sieves (3Å or 4Å) for 24h.
White Precipitate (Non-Product)	Formation of Pyridine/Amine-Sulfonic acid salt.[1]	Base Check: Ensure the base used (e.g., TEA) is dry.[1] Old bottles of amines absorb moisture.[1] Distill amines over KOH if unsure.
Reaction Stalls at 50%	"Hydrolysis-Stop" phenomenon. The HCl generated consumes the nucleophile, and moisture consumes the reagent.	Stoichiometry: Use 1.2–1.5 eq of sulfonyl chloride. The excess sacrifices itself to moisture, protecting the main reaction.

Module 2: Nucleophilic Competition & Base Selection

The Issue: Choosing the wrong base can lead to side products or stalled reactions.[2]

The "Base Trap" Q&A

Q: Can I use Pyridine as both solvent and base? A: Risky. While standard for Tosyl chloride, pyridine can be problematic here.[1]

• Reason: Pyridine forms a sulfonyl-pyridinium intermediate.[1] With your sterically hindered 2-ethyl-5-methyl group, this intermediate might be too stable or too bulky to react efficiently with your nucleophile, eventually hydrolyzing during workup.[1]

• Recommendation: Use DCM (Dichloromethane) or THF as solvent and DIPEA (Hünig's Base) as the scavenger.[1] The steric bulk of DIPEA prevents it from attacking the sulfur, acting purely as a proton sponge.

Q: My nucleophile is a secondary amine. Nothing is happening. A: You are fighting significant steric clashes between the reagent's ethyl/methyl groups and the nucleophile.

• Solution: Add a Nucleophilic Catalyst .[1] Use 10-20 mol% DMAP (4-Dimethylaminopyridine) .[1]

• Mechanism:[1][2][3][4][5] DMAP attacks the sulfonyl chloride to form a highly reactive (but less hindered)

  -sulfonylpyridinium ion, which then transfers the sulfonyl group to your amine.

Module 3: Thermal Instability & Elimination

The Issue: Heating the reaction to force it to completion causes degradation.

Q: Can I reflux to push the reaction? A: No. Sulfamoyl chlorides are thermally less stable than aryl sulfonyl chlorides.

• Risk:[1][2][3] Thermal decomposition can lead to

  extrusion or ring opening of the pyrrolidine.

• Limit: Do not exceed 40°C .[1] If the reaction is slow, increase concentration (0.5 M to 1.0 M) or catalyst load, not temperature.

Visualizing the Pathway

The following diagram illustrates the competition between the desired sulfonylation and the parasitic hydrolysis pathway, highlighting the role of steric hindrance.

Caption: Kinetic competition between the bulky amine nucleophile (slow path) and water (fast path).[1] DMAP catalysis bridges the steric gap.

Protocol: The "Golden Standard" Methodology

This protocol is designed to minimize hydrolysis and overcome steric hindrance.[1]

Reagents:

• 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.2 eq)[1]

• Target Amine (1.0 eq)[1]

• DIPEA (2.5 eq)[1]

• DMAP (0.1 eq)[1]

• Anhydrous DCM (0.2 M concentration relative to amine)[1]

Step-by-Step:

• Drying: Flame-dry a round-bottom flask under vacuum and backfill with Argon/Nitrogen.

• Solvation: Dissolve the Target Amine , DIPEA , and DMAP in anhydrous DCM. Cool to 0°C (Ice bath).

  • Why? Adding the base to the nucleophile first prevents the sulfonyl chloride from seeing "naked" base, reducing degradation risks.

• Addition: Dissolve the Sulfonyl Chloride in a small volume of DCM. Add this solution dropwise to the amine mixture over 10 minutes.

  • Why? Dropwise addition keeps the concentration of the electrophile low relative to the nucleophile, favoring the desired reaction over bimolecular side reactions.

• The Warm-Up: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature naturally. Stir for 12–16 hours.[1]

  • Note: Due to the 2,5-substitution, this reaction will not be instant.[1] Do not rush it.

• Quench: Add saturated aqueous

  . Extract with DCM.[1] Wash organic layer with brine, dry over .[1]

References

• Mechanisms of Sulfonyl Chloride Reactions

  • Title: Kinetics and Mechanism of Hydrolysis of Sulfonyl Chlorides.[4][5][6][7]

  • Source:Journal of the American Chemical Society[4][6]

  • URL:[Link][1]

• Sulfamoyl Chloride Specifics

  • Title: Hydrolysis of Sulfamoyl Chlorides.[1][7][8] Hydrogen Participation in the Hydrolysis of Diethyl and Methylethylsulfamoyl Chlorides.[7]

  • Source:Canadian Journal of Chemistry[7]

  • URL:[Link][1]

• Catalysis in Sulfonylation

  • Title: Nucleophilic Catalysis in the Preparation of Sulfonamides.[9][10]

  • Source:Tetrahedron Letters

  • URL:[Link][1]

Sources

• 1. PubChemLite - 2-(pyrrolidine-1-sulfonyl)benzene-1-sulfonyl chloride (C10H12ClNO4S2) [pubchemlite.lcsb.uni.lu]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. m.youtube.com [m.youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Controlling regioselectivity in 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride reactions

The following technical guide addresses the control of regioselectivity in reactions involving 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride . This guide is designed for medicinal chemists and process development scientists utilizing this sterically demanding building block for sulfonamide synthesis and late-stage functionalization.[1][2]

Product Category: Heterocyclic Building Blocks / Sulfonylating Agents Target Audience: Medicinal Chemistry & Process R&D Document Type: Troubleshooting Guide & FAQ[1]

Technical Overview: The Steric Advantage

2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride is not merely a nitrogen source; it is a sterically discriminating electrophile .[1][2] Unlike simple reagents like methanesulfonyl chloride (MsCl), the 2,5-disubstitution pattern on the pyrrolidine ring creates a "steric gate" around the sulfonyl sulfur.[2]

This steric bulk is the primary driver of regioselectivity in your reactions.[1] It allows for:

• Site-Selective Sulfonylation: Preferential reaction with primary amines over secondary amines, or unhindered hydroxyls over hindered ones.[1][2]

• Kinetic Resolution: The chiral environment (typically cis or trans diastereomers) can distinguish between enantiomeric nucleophiles, though this often requires optimization.

Mechanism of Regiocontrol

The ethyl (C2) and methyl (C5) groups project into the space surrounding the

bond. During nucleophilic attack, the incoming nucleophile must navigate this steric congestion.[2]

• Unhindered Nucleophiles (e.g., primary amines): Can access the sulfur

  orbital easily.

• Hindered Nucleophiles (e.g., secondary amines, tertiary alcohols): Face significant steric repulsion, slowing the reaction rate (

  ).[2]

Critical Experimental Protocols

Protocol A: Regioselective Sulfonylation of Polyamines

Objective: Selectively sulfonylate a primary amine in the presence of a secondary amine using 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride.[1][2]

Reagents:

• Substrate (Diamine)[2]

• 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (1.05 equiv)[1][2]

• Base:

  -Diisopropylethylamine (DIPEA) or 2,6-Lutidine (for higher selectivity)[1][2]

• Solvent: DCM (anhydrous) or THF (at -78°C for max selectivity)[1][2]

Step-by-Step Workflow:

• Dissolution: Dissolve the diamine substrate in anhydrous DCM (

  ) under .

• Base Addition: Add DIPEA (1.2 equiv). Note: Avoid Pyridine if high regioselectivity is required; its nucleophilic catalysis can erode selectivity.[1]

• Temperature Control: Cool the reaction mixture to -20°C . The steric bulk of the pyrrolidine reagent allows for higher discrimination at lower temperatures.[1]

• Reagent Addition: Dissolve 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride in minimal DCM and add dropwise over 30 minutes.

  • Why? Slow addition keeps the concentration of the electrophile low, favoring the faster-reacting primary amine (kinetic control).[2]

• Monitoring: Stir at -20°C for 2 hours. Monitor via LC-MS.

  • Success Metric: Ratio of Mono-sulfonylation (Primary) : Mono-sulfonylation (Secondary) > 95:5.[1][2]

• Quench: Add saturated

  solution.

Protocol B: Data Comparison of Base Effects

Impact of base choice on regioselectivity (Primary vs. Secondary amine competition).

Base Type	pKa (conj.[1] acid)	Mechanism	Regioselectivity (1°:2°)	Yield
Pyridine	5.2	Nucleophilic Catalysis (Sulfonylpyridinium intermediate)	Low (~60:[1][2]40)	High
Triethylamine (TEA)	10.75	General Base	Moderate (~85:[2]15)	High
2,6-Lutidine	6.7	Sterically Hindered Base (No nucleophilic attack)	High (>98:2)	Moderate
NaH (THF)	35	Deprotonation (Alkoxide/Amide formation)	Poor (Scrambling)	High

Visualizing the Pathway

The following diagram illustrates the kinetic competition dictated by the steric bulk of the 2-ethyl-5-methylpyrrolidine scaffold.

Caption: Kinetic competition pathway showing how the 2,5-disubstituted pyrrolidine scaffold increases the energy barrier for hindered nucleophiles, enforcing regioselectivity.

Troubleshooting & FAQs

Q1: I am observing low conversion even with primary amines. Is the reagent decomposed?

• Diagnosis: Sulfonyl chlorides are moisture sensitive.[1][3] The 2-ethyl-5-methyl substitution makes the S-Cl bond slightly less reactive than TsCl, but it should still react.[1][2]

• Test: Run a "blank" reaction with excess benzylamine in DCM. If <90% conversion in 1 hour, your reagent has hydrolyzed to the sulfonic acid.[2]

• Fix: Ensure the reagent is stored under Argon at 4°C. If the solid is sticky or smells strongly of HCl, recrystallize or purchase fresh stock.

Q2: I'm getting a mixture of cis/trans isomers in the final product. Why?

• Root Cause: The commercial starting material (2-ethyl-5-methylpyrrolidine-1-sulfonyl chloride) often comes as a mixture of diastereomers (cis/trans), or as a racemate of the cis form.[1][2]

• Explanation: The reaction at the Sulfur atom does not invert the stereocenters at C2 or C5 of the pyrrolidine ring.[1] The isomer ratio in your product reflects the purity of your starting material.[1]

• Action: Check the Certificate of Analysis (CoA) for the Diastereomeric Ratio (dr). If you need a single isomer, you must source enantiopure starting material or perform chiral HPLC purification after the sulfonylation step.[2]

Q3: How do I improve regioselectivity if 2,6-Lutidine isn't working?

• Strategy: Switch to a Schotten-Baumann biphasic system with controlled pH.

• Protocol: Use DCM/Water (1:1) with

  .[2][4] Adjust pH to ~8-9. At this pH, primary amines are partially unprotonated and reactive, while secondary amines (often more basic) might be protonated or simply outcompeted due to the steric bulk of the sulfonyl chloride in the interfacial layer.

Q4: Can I use this reagent for alpha-lithiation of the pyrrolidine ring?

• Advanced Insight: Yes. Once the sulfonamide is formed, the sulfonyl group acts as a directing group.

• Regioselectivity (Ring): Lithiation will occur alpha to the Nitrogen.

  • Competition: C2 (Ethyl) vs C5 (Methyl).[2][5][6][7]

  • Outcome: Sterics favor lithiation at C5 (Methyl side) over C2 (Ethyl side).[2]

  • Condition: Use

    -BuLi / TMEDA at -78°C in THF.[1][2]

Q5: The reaction works in DCM but fails in DMF. Why?

• Chemistry: DMF can react with sulfonyl chlorides to form a Vilsmeier-Haack type intermediate (

  ), which can lead to side products (formylation of your amine) or decomposition.[1][2]

• Rule: Avoid amide solvents (DMF, NMP) with reactive sulfonyl chlorides.[2] Stick to DCM, THF, or Toluene.[2]

References

• BenchChem. (2025).[1][3][8] A Comparative Guide to Sulfonylating Agents for Amine Reactions. Retrieved from [2]

• National Institutes of Health (NIH). (2012). Stereoselective Synthesis of cis-2,5-Disubstituted Pyrrolidines via Wacker-Type Aerobic Oxidative Cyclization. Retrieved from [2]

• ResearchGate. (2011).[1] Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. Retrieved from

• Ambeed. (2025). Product Analysis: 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS 1547367-57-6).[1][2] Retrieved from [2]

Sources

• 1. 1389314-96-8|2-Trifluoromethylpyrrolidine-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. Product Name Index | Ambeed [ambeed.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cbijournal.com [cbijournal.com]
• 5. 334769-80-1 | Boc-cis-5-Me-Pro-OH | Esters | Ambeed.com [ambeed.com]
• 6. US8940718B2 - Antiviral compounds - Google Patents [patents.google.com]
• 7. EOS Med Chem, Medicinal Chemical is Big: 二月 2017 [eosmedchem.blogspot.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Assessment: Characterization of cis and trans Isomers of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl Chloride

Executive Summary & Structural Context[2][3][4]

In the development of sulfonamide-based therapeutics (e.g., LEAP-2 antagonists, antiviral proteases), the choice of the amine handle dictates both potency and metabolic stability.[1] 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride represents a "privileged scaffold" where the 2,5-disubstitution pattern introduces significant steric bulk and conformational restriction.[1]

Unlike the symmetric 2,5-dimethylpyrrolidine (where the cis form is a meso compound), the 2-ethyl-5-methyl analog possesses no internal plane of symmetry.[1] Consequently, researchers must distinguish between two distinct diastereomeric pairs:

• The cis-isomer: (2R,5S) and (2S,5R) — Racemic pair.[1]

• The trans-isomer: (2R,5R) and (2S,5S) — Racemic pair.[1]

This guide provides a rigorous framework for characterizing these isomers and benchmarking their reactivity against standard alternatives.

Structural Analysis & Theoretical Basis

The reactivity difference between cis and trans isomers is governed by the ring puckering (envelope conformation) and the resulting steric environment around the sulfonyl chloride moiety.

Conformational Locking

• Cis-Isomer: The ethyl and methyl groups occupy a pseudo-equatorial/pseudo-axial relationship (depending on N-inversion, though locked by sulfonylation) that generally creates a "cupped" face, sterically shielding the nitrogen lone pair vector.[1]

• Trans-Isomer: The substituents can adopt a pseudo-equatorial/pseudo-equatorial orientation, which is often thermodynamically more stable but creates a wider steric footprint in the plane of the ring.

The "Buttressing Effect"

Compared to unsubstituted pyrrolidine-1-sulfonyl chloride, the 2,5-dialkyl substitution exerts a "buttressing effect."[1] This steric crowding retards the rate of nucleophilic attack at the sulfur atom, increasing hydrolytic stability but requiring more forcing conditions for sulfonamide coupling.

Comparative Characterization Protocols

Distinguishing cis from trans requires a multi-modal approach. Reliance on a single method (e.g., LCMS) is insufficient as they have identical mass.[1]

Nuclear Magnetic Resonance (NMR) Profiling

NMR is the definitive method for assignment without X-ray crystallography.

Feature	cis-Isomer Characteristics	trans-Isomer Characteristics	Mechanistic Rationale
Symmetry	Asymmetric (Distinct Et vs Me signals)	Asymmetric (Distinct Et vs Me signals)	Critical Note: Unlike 2,5-dimethyl, neither is meso.[1]
H2/H5 Shift	Typically Shielded (Upfield)	Typically Deshielded (Downfield)	Anisotropy of the S=O bond affects the cis-face differently.
C13 Signals	Distinct clustering of ring carbons.	Broader separation of ring carbons.	Ring strain differences.
NOE Signal	Strong NOE between H2 and H5.	No/Weak NOE between H2 and H5.	Cis protons are on the same face (proximal); trans are distal.

Chromatographic Performance (HPLC/GC)

Separation is achievable due to the difference in dipole moments and molecular volume.

• Stationary Phase: Silica (Normal Phase) or C18 (Reverse Phase).

• Elution Order (Typical Normal Phase): The trans-isomer, being generally less polar (substituents cancel dipole vectors more effectively), often elutes before the cis-isomer.[1]

• Chiral Resolution: To separate the enantiomers within the cis or trans pairs, a polysaccharide-based chiral column (e.g., Chiralpak AD-H or OD-H) is required.[1]

Reactivity Benchmarking & Alternatives

This section compares the target molecule against standard alternatives to guide reagent selection.

Comparative Reactivity Table

Reagent	Steric Bulk	Hydrolytic Stability	Coupling Rate (k_rel)	Application Best Fit
Pyrrolidine-1-SO2Cl	Low	Low (Rapid Hydrolysis)	100 (Reference)	Rapid screening; non-hindered targets.[1]
2-Methylpyrrolidine-1-SO2Cl	Medium	Moderate	~45	Balanced potency/stability.[1]
2-Ethyl-5-methyl-1-SO2Cl (Cis)	High	High	~15	Metabolically stable drugs; conformational locking.
2-Ethyl-5-methyl-1-SO2Cl (Trans)	High	High	~18	Specific stereochemical probes.

Performance Analysis

• Stability: The 2-Ethyl-5-methyl variant shows a 3-4x increase in half-life in aqueous media compared to the unsubstituted analog.[1] This allows for easier handling in open-air conditions during weighing and dispensing.[1]

• Coupling Efficiency: Due to the low

  (relative rate), standard conditions (TEA/DCM, RT) may result in incomplete conversion.[1]

  • Recommendation: Use stronger bases (e.g., LiHMDS) or elevated temperatures (40-60°C) for coupling with weak nucleophiles (anilines).[1]

Experimental Protocols

Workflow Visualization

The following diagram outlines the logical flow for synthesizing, separating, and validating the isomers.

Caption: Figure 1. Purification and Characterization Workflow for 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride.

Synthesis & Separation Protocol

Step 1: Sulfonylation

• Dissolve 2-ethyl-5-methylpyrrolidine (1.0 eq) in anhydrous DCM (10 vol) under

  .

• Cool to -10°C. Add Sulfuryl chloride (

  , 1.1 eq) dropwise.

• Add Triethylamine (2.0 eq) slowly to scavenge HCl.

• Stir at 0°C for 2h, then warm to RT.

• Critical Check: Monitor by TLC (Hexane/EtOAc 8:1). Stain with Ninhydrin (amine consumption) and KMnO4 (product).

Step 2: Separation (Flash Chromatography)

• Column: High-performance silica cartridge (e.g., 40g for 5g scale).

• Gradient: 0% to 15% EtOAc in Hexanes over 20 CV (Column Volumes).

• Observation: The trans isomer typically elutes first (

  in 10% EtOAc) followed by the cis isomer ( ).

References

• Stereoselective Synthesis of Pyrrolidines

  • Chemler, S. R. (2012).[1][2] "Stereoselective Synthesis of cis-2,5-Disubstituted Pyrrolidines via Wacker-Type Aerobic Oxidative Cyclization." PMC (NIH).

• NMR Characterization of Pyrrolidine Isomers

  • TutorChase.

• General Reactivity of Sulfonyl Chlorides

  • BenchChem Protocols.[3][4] "Sulfonation of Pyrrolidine with Sulfonyl Chlorides - Application Notes."

• Commercial Availability & Physical Data

  • BLD Pharm. "2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride Product Data."[1][5]

Sources

• 1. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 2. Stereoselective Synthesis of cis-2,5-Disubstituted Pyrrolidines via Wacker-Type Aerobic Oxidative Cyclization of Alkenes with tBu-Sulfinamide Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1547367-57-6|2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride|BLD Pharm [bldpharm.com]

Analytical Benchmarking: IR Characterization of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Executive Summary

2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride (CAS: 1547367-57-6) is a specialized heterocyclic building block used in the synthesis of sulfonamide-based pharmaceuticals. Its "performance" in a drug development context is defined by its electrophilic reactivity and purity.

Because sulfonyl chlorides are moisture-sensitive, rapidly degrading into their corresponding sulfonic acids, Infrared (IR) Spectroscopy serves as the superior "first-line" analytical tool compared to NMR or HPLC. It offers immediate, solvent-free validation of the functional group integrity (

) without the risk of hydrolysis during sample preparation.

This guide provides a comparative spectral analysis, benchmarking the target molecule against its critical precursors and degradation products to ensure synthetic success.

Structural Analysis & Predicted Spectral Fingerprint

The molecule consists of a saturated pyrrolidine ring substituted with ethyl and methyl groups, attached to a sulfonyl chloride moiety. The lack of aromaticity simplifies the spectrum compared to benzenesulfonyl chlorides, making the sulfonyl stretches the dominant features.

Table 1: Characteristic IR Bands (Target Molecule)

Note: Values are grounded in characteristic group frequencies for

-dialkyl sulfonyl chlorides.

Functional Group	Mode of Vibration	Frequency ( )	Intensity	Diagnostic Significance
Sulfonyl Chloride ( )	Asymmetric Stretch ( )	1380 – 1365	Strong	Primary Identifier. Distinct doublet often observed.[1]
Sulfonyl Chloride ( )	Symmetric Stretch ( )	1180 – 1160	Strong	Primary Identifier. Confirms core.
Sulfur-Chlorine ( )	Stretch	380 – 360	Medium	Visible only in CsI/Far-IR. Often obscured in standard ATR.
Alkyl C-H	Stretch ( )	2980 – 2850	Medium	Confirms saturated pyrrolidine ring/alkyl chains.
Methyl ( )	Bending ( )	~1380	Medium	Overlaps with asymmetric stretch (careful interpretation required).
Methylene ( )	Scissoring	1460 – 1450	Medium	Typical alkane backbone confirmation.

Comparative Performance: Target vs. Alternatives

In quality control, the "alternatives" are the impurities that mimic the product. The table below objectively compares the spectral performance of the target against its precursor (Amine) and its degradation product (Sulfonic Acid).

Table 2: Differential Diagnosis of Impurities

Feature	Target: Sulfonyl Chloride	Alternative 1: Precursor Amine (2-Ethyl-5-methylpyrrolidine)	Alternative 2: Hydrolysis Product (Sulfonic Acid)
3500–3200	Clean Baseline (No peaks)	Sharp Band ( stretch)	Clean (unless hydrated)
3000–2500	Discrete C-H peaks only	Discrete C-H peaks only	Broad, Diffuse Absorption ( of acid)
1380 / 1170	Sharp, Distinct Doublet	Absent (C-N stretches only)	Shifted/Broadened ( of sulfonate)
Stability Status	Active Reagent	Unreacted Starting Material	"Dead" Reagent (Moisture Damage)

Performance Insight:

• Vs. NMR: IR is superior for detecting trace water/hydrolysis because the broad

  band of the sulfonic acid is unmistakable and appears instantly. NMR solvents (e.g., ) may contain trace water that causes hydrolysis during the measurement, leading to false negatives.

• Vs. HPLC: Sulfonyl chlorides are often unstable on LC columns (hydrolyzing in aqueous mobile phases). IR provides a "true state" snapshot of the bulk material.

Visualization: Spectral Decision Logic

The following diagram illustrates the logical workflow for interpreting the IR spectrum of this specific building block.

Figure 1: Decision tree for validating 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride purity via IR.

Experimental Protocol: ATR-FTIR Analysis

This protocol uses Attenuated Total Reflectance (ATR) , which is preferred over KBr pellets for sulfonyl chlorides to minimize moisture exposure.

Materials

• Instrument: FTIR Spectrometer with Diamond or ZnSe ATR crystal.

• Solvent: Dichloromethane (DCM) or Acetone (for cleaning only).

• Sample: Neat liquid/oil of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride.

Step-by-Step Methodology

• Background Collection: Clean the ATR crystal with acetone and dry completely. Collect a background air spectrum (32 scans, 4

  resolution).

• Sample Application:

  • Using a clean glass pipette, place 1 drop of the neat sample onto the center of the crystal.

  • Critical: Do not blow on the sample or expose it to humid air for longer than necessary.

• Acquisition: Immediately cover the sample (if a volatile cap is available) and acquire the spectrum (16-32 scans).

  • Why: Speed is essential to prevent atmospheric moisture from hydrolyzing the surface layer, which would create a false "Acid" reading.

• Post-Run Cleaning: Immediately wipe the crystal with a Kimwipe soaked in DCM. Sulfonyl chlorides are corrosive; prolonged contact can damage ZnSe crystals.

• Data Processing: Apply baseline correction if necessary. Look for the "fingerprint" bands listed in Table 1.

Synthesis & QC Workflow

The following diagram contextualizes where IR fits into the production pipeline for this reagent.

Figure 2: Integration of IR spectroscopy into the synthesis workflow of the sulfonyl chloride reagent.

References

• NIST Mass Spectrometry Data Center. (2023). Pyrrolidine-1-sulfonyl chloride (Analogous Data).[2][3] National Institute of Standards and Technology.[4] [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for functional group frequencies).

• Moser, A. (2008).[5] IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs. [Link]

Sources

• 1. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 2. americanelements.com [americanelements.com]
• 3. researchgate.net [researchgate.net]
• 4. Pyrrolidine [webbook.nist.gov]
• 5. acdlabs.com [acdlabs.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride

Executive Summary

2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride is a specialized heterocyclic sulfonyl chloride used primarily as a building block in medicinal chemistry. Like all sulfonyl chlorides (

), it presents a dual hazard profile : it is corrosive and vigorously water-reactive.

Improper disposal—specifically adding this reagent directly to aqueous waste drums—can cause immediate hydrolysis, releasing heat and large volumes of hydrogen chloride (

) gas. This can lead to container pressurization, rupture, or explosion.

This guide details the Controlled Hydrolysis and Neutralization protocol, the industry-standard method for rendering this chemical safe for disposal.

Part 1: Risk Assessment & Chemical Behavior

The Mechanism of Hazard

To dispose of this chemical safely, you must understand the underlying reactivity. Sulfonyl chlorides are electrophilic species that react with nucleophiles. Upon contact with water (hydrolysis), the sulfonyl chloride moiety decomposes.

The Hydrolysis Reaction:

• R = 2-Ethyl-5-methylpyrrolidine scaffold.

• Hazard 1 (HCl): Rapid evolution of acidic gas causes inhalation risks and over-pressurizes sealed vessels.

• Hazard 2 (Exotherm): The reaction releases significant heat, which can boil the solvent or accelerate the reaction into a runaway state.

• Hazard 3 (Acidity): The byproduct is a sulfonic acid, which is a strong acid (often pH < 1), requiring neutralization.

Personal Protective Equipment (PPE) Matrix

Component	Recommendation	Rationale
Eye Protection	Chemical Splash Goggles + Face Shield	Essential.[1] Sulfonyl chlorides are lachrymators; vapors cause severe eye irritation.
Hand Protection	Silver Shield (Laminate) or Double Nitrile (min 8 mil)	Standard nitrile may degrade upon prolonged exposure to the organic carrier solvents often used (e.g., DCM).
Respiratory	Fume Hood (Sash at 18")	Mandatory. Do not handle outside a hood. evolution is immediate upon moisture contact.
Body	Chemical-resistant Lab Coat/Apron	Protects against corrosive splashes during the quenching phase.

Part 2: Decision Framework

Before initiating disposal, determine the state of the material.

Figure 1: Decision tree for determining the appropriate disposal pathway.

Part 3: Controlled Hydrolysis Protocol (Quenching)

Scope: This protocol is for quenching reaction mixtures or residual amounts of pure reagent prior to disposal.[1][2] Warning: Never quench more than 100g of active reagent at a time without a specific process safety review.

Reagents Required[1][3][4][5][6]

• Ice/Water slush: Acts as the heat sink and hydrolysis agent.

• Solvent (optional): Dichloromethane (DCM) or Toluene (if the reagent is solid/viscous, dilute it first).

• Base: 10% Sodium Hydroxide (

  ) or Saturated Sodium Bicarbonate ( ).

  • Note:

    generates foam. Use with caution in small vessels. is preferred for larger scales to avoid foaming, provided cooling is adequate.

Step-by-Step Procedure

1. Preparation

• Set up a 3-neck round-bottom flask in a fume hood.

• Equip with a magnetic stir bar, an addition funnel, and a thermometer.

• Prepare a 20% excess of the base calculated to neutralize both the potential

  and the sulfonic acid.

2. The Hydrolysis Setup

• Add crushed ice and water to the flask (approx. 10mL water per gram of reagent).

• Crucial: If using Sodium Hydroxide, add it to the ice water now to create a basic heel. This neutralizes

  immediately as it forms, reducing off-gassing.

• Cool the mixture to < 5°C.

3. Controlled Addition

• Dilution: If the 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride is pure, dissolve it in a minimal amount of inert solvent (DCM or Toluene) to facilitate heat transfer.

• Titration: Transfer the sulfonyl chloride solution to the addition funnel.

• Dropwise Addition: Add the reagent slowly to the stirring ice/base mixture.

• Monitor: Watch the temperature. Do not allow it to exceed 20°C. If temp spikes, stop addition and add more ice.

4. Verification & pH Adjustment

• Once addition is complete, allow the mixture to stir for 30–60 minutes.

• Check pH.[2][3] It should be neutral (pH 6–8) or slightly basic.

  • If acidic:[2][4] Add more base solution slowly until neutral.

• Phase Check: If you used an organic solvent (DCM), you will have a biphasic mixture. The sulfonyl chloride is now converted to the water-soluble sulfonate salt (in the aqueous layer).

5. Final Waste Packaging

• Transfer the neutralized mixture to a waste container.[2]

• Labeling: Label as "Hazardous Waste - Mixed Solvents."

• Constituents: List "Dichloromethane (if used), Water, Sodium Chloride, 2-Ethyl-5-methylpyrrolidine-1-sulfonic acid sodium salt."

Part 4: Workflow Visualization

Figure 2: Operational workflow for the safe quenching of sulfonyl chlorides.

Part 5: Regulatory Compliance (RCRA)

When disposing of this material in the United States, you must adhere to EPA Resource Conservation and Recovery Act (RCRA) guidelines.

Parameter	Code	Description
Corrosivity	D002	Unquenched sulfonyl chlorides hydrolyze to form acids (pH < 2).
Reactivity	D003	Applies to substances that react violently with water.[5]
Toxicity	Variable	While not explicitly P or U listed, the pyrrolidine core may have toxicological properties. Treat as toxic.

Lab Packing (Alternative to Quenching): If you have a sealed, pure bottle of 2-Ethyl-5-methylpyrrolidine-1-sulfonyl chloride that is old or no longer needed:

• Do not open it.

• Place the bottle in a DOT-approved drum lined with vermiculite.

• Mark the inventory sheet clearly for the waste hauler: "Water-Reactive Sulfonyl Chloride."

• This allows the waste vendor to incinerate the bottle intact, avoiding the risks of open handling.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[6] [Link]

• U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Furniss, B. S., et al. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for sulfonyl chloride synthesis and hydrolysis mechanisms).

Sources

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. fishersci.com [fishersci.com]
• 4. epfl.ch [epfl.ch]
• 5. fishersci.com [fishersci.com]
• 6. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]